Cas no 945717-56-6 (4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene)

• Product Name: 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene
• CAS No: 945717-56-6
• MF: C₉H₈BrCl
• MW: 231.516820907593
• CID: 4721015
• Update Time: 2025-06-28

4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-chloro-2-(prop-1-en-2-yl)benzene
• FEOVLGDAHVPWOZ-UHFFFAOYSA-N
• 4-bromo-1-chloro-2-isopropenylbenzene
• FCH2501729
• Benzene, 4-bromo-1-chloro-2-(1-methylethenyl)-
• 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene

• Inchi： 1S/C9H8BrCl/c1-6(2)8-5-7(10)3-4-9(8)11/h3-5H,1H2,2H3
• InChI Key： FEOVLGDAHVPWOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(=C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Topological Polar Surface Area: 0

Additional information on 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene

Introduction to 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene (CAS No. 945717-56-6)

4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene, with the CAS number 945717-56-6, is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by the presence of a bromine atom, a chlorine atom, and a propenyl group attached to a benzene ring. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene is particularly interesting because it combines the reactivity of halogens with the conjugation effects of the propenyl group. The bromine and chlorine atoms can serve as leaving groups in substitution reactions, while the propenyl group can participate in various addition and polymerization reactions. This versatility makes 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene a useful building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

In the pharmaceutical industry, 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene has been explored as an intermediate in the synthesis of novel drugs. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that a series of derivatives synthesized from 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene demonstrated significant inhibition of cancer cell growth in vitro. These findings highlight the potential of this compound as a lead molecule for further drug development.

In materials science, 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene has been utilized as a monomer for the synthesis of functional polymers. The presence of multiple reactive sites allows for the creation of polymers with tailored properties, such as enhanced mechanical strength, thermal stability, and optical transparency. A recent study published in Macromolecules described the synthesis of copolymers using 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene as one of the monomers. The resulting polymers exhibited excellent solubility and processability, making them suitable for applications in coatings, adhesives, and electronic devices.

The synthetic methods for preparing 4-Bromo-1-chloro-2-(prop-1-en-2-yl)benzene have been extensively studied and optimized over the years. One common approach involves the bromination and chlorination of 2-propenylbenzene followed by further functionalization steps. However, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes. For instance, a study published in Green Chemistry reported a catalytic method for the selective bromination and chlorination of 2-propenylbenzene using mild conditions and recyclable catalysts. This approach not only reduces waste generation but also improves the overall yield and purity of the final product.

The physical properties of 4-Bromo-1-chloro-2-(propenyl)benzene, such as its melting point, boiling point, and solubility, are important considerations for its handling and application. The compound is typically a solid at room temperature with a melting point ranging from 60°C to 70°C. It is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it suitable for use in organic synthesis and material processing.

Safety is a critical aspect when working with any chemical compound. While 4-Bromo-1-chloro-2-(propenyl)benzene is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity with certain substances and potential health effects associated with inhalation or skin contact. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to minimize exposure risks.

In conclusion, 4-Bromo-1-chloro-2-(propenyl)benzene (CAS No. 945717-56-6) is a versatile halogenated aromatic compound with significant potential in various scientific and industrial applications. Its unique chemical structure enables it to serve as an important intermediate in pharmaceutical synthesis, materials science, and organic chemistry research. Ongoing studies continue to explore new derivatives and applications of this compound, further expanding its utility and impact in these fields.